1-[2-(2-fluorophenoxy)acetyl]-N-(3-methanesulfonamidophenyl)azetidine-3-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenoxy)acetyl]-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide
• InChI: InChI=1S/C19H20FN3O5S/c1-29(26,27)22-15-6-4-5-14(9-15)21-19(25)13-10-23(11-13)18(24)12-28-17-8-3-2-7-16(17)20/h2-9,13,22H,10-12H2,1H3,(H,21,25)
• InChI Key: UGNJDBJRKDRIED-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CN(C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H20FN3O5S
• Molecular Weight: 421.4 g/mol

Description

1-[2-(2-fluorophenoxy)acetyl]-N-(3-methanesulfonamidophenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H20FN3O5S and its molecular weight is 421.44. The purity is usually 95%.
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Scientific Research Applications

• Azetidine Derivatives in Medicinal Chemistry :

  • Azetidine derivatives like 3-fluoroazetidine-3-carboxylic acid have potential as building blocks in medicinal chemistry due to their unique structure and properties. Van Hende et al. (2009) explored synthetic strategies toward 3-fluoroazetidine-3-carboxylic acid, highlighting its potential in drug development (Van Hende et al., 2009).

• Pharmacological Properties of Azetidine Compounds :

  • Azetidine-based compounds have been investigated for their receptor binding properties. For example, Doll et al. (1999) studied the binding properties of 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine to nicotinic acetylcholine receptors, demonstrating the compound's potential for brain imaging in PET scans (Doll et al., 1999).

• Role in Biochemical Processes :

  • Azetidine derivatives like AZ (azetidine 2-carboxylic acid) have been used to study the relationship between protein synthesis and ion transport in plants. Pitman et al. (1977) discussed how AZ affects ion uptake and release in barley roots, contributing to our understanding of plant biochemistry (Pitman et al., 1977).

• Synthesis and Biological Activity of Related Compounds :

  • The synthesis and biological activities of related sulfonamide and azetidine derivatives have been extensively studied. For instance, Göçer et al. (2013) synthesized sulfonamides from dopamine derivatives and evaluated their antioxidant and antiacetylcholinesterase activities, highlighting the diverse applications of these compounds in biochemistry (Göçer et al., 2013).

• Development of Novel Chemical Entities :

  • Novel azetidine-containing compounds have been developed for potential therapeutic applications. Schroeder et al. (2009) discovered N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a selective inhibitor of the Met kinase superfamily, demonstrating the role of azetidine derivatives in the development of new drugs (Schroeder et al., 2009).